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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B13725116

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the handling of
Imidaprilat-d3, a deuterated analogue of Imidaprilat, an angiotensin-converting enzyme (ACE)
inhibitor.

Physicochemical and Hazard Information

While a specific Safety Data Sheet (SDS) for Imidaprilat-d3 is not readily available, the safety
profile is expected to be comparable to its non-deuterated counterpart, Imidaprilat, and its
parent drug, Imidapril. Imidapril hydrochloride is classified as a hazardous substance, causing
skin and eye irritation, and is suspected of damaging fertility or the unborn child[1]. Therefore,
handling Imidaprilat-d3 requires adherence to strict safety protocols.
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Property Value Source
Molecular Formula C18H23N306 [2]
Molecular Weight 380.4 g/mol [2]
Appearance White to Off-White Solid [3]
Storage 2-8°C Refrigerator [3]

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2), Reproductive
Known Hazards (based on o N
] ] Toxicity (Category 2), Specific [1][4]
Imidapril) o .
target organ toxicity - single
exposure (Category 3,

Respiratory system)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure risk. The following table
outlines the recommended PPE for handling Imidaprilat-d3.
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PPE Category

Item

Specification and Use

Hand Protection

Nitrile Gloves (double-gloved)

Wear two pairs of powder-free
nitrile gloves. The outer glove
should be removed
immediately after handling the
compound and disposed of as
hazardous waste. The inner
glove should be removed upon
leaving the work area. Change
gloves regularly, at least
hourly, or if contamination is

suspected[5].

Body Protection

Laboratory Coat/Gown

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
is required. The gown should
be worn over personal clothing
and removed before leaving
the designated handling

area[5].

Eye Protection

Safety Glasses with Side
Shields or Goggles

To protect against splashes or
airborne particles, safety
glasses with side shields or
chemical splash goggles are

mandatory[6].

Respiratory Protection

NIOSH-approved Respirator
(e.g., N95)

A fit-tested N95 respirator is
recommended, especially
when handling the solid form
where dust generation is
possible[7]. All respirator use
must be in accordance with a
comprehensive respiratory

protection program([7].
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Operational Plan: Handling and Experimental
Workflow

Receiving and Storage: Upon receipt, visually inspect the container for any damage or leaks.
Store the compound in a designated, clearly labeled, and well-ventilated area at 2-8°CJ[3].
Access to the storage area should be restricted to authorized personnel.

Preparation of Solutions: All handling of solid Imidaprilat-d3 and preparation of solutions
should be conducted within a certified chemical fume hood or a Class Il Biosafety Cabinet to
control for potential inhalation exposure[8]. Use dedicated, calibrated equipment for weighing
and dissolving the compound.

Experimental Use: The following diagram illustrates a typical workflow for using Imidaprilat-d3
as an internal standard in a quantitative analysis, such as Liquid Chromatography-Mass
Spectrometry (LC-MS).
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Experimental workflow for using Imidaprilat-d3 as an internal standard.
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Disposal Plan

All waste contaminated with Imidaprilat-d3, including gloves, gowns, pipette tips, and excess
solutions, must be disposed of as hazardous chemical waste.

¢ Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, weigh boats) in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Imidaprilat-d3 in a separate, sealed, and
appropriately labeled hazardous waste container. Do not pour any solutions down the
drain[9].

e Sharps: Any contaminated sharps (e.g., needles) must be disposed of in a designated
sharps container.

Follow all institutional and local regulations for hazardous waste disposal. Ensure that waste
containers are stored in a secondary containment system to prevent spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Imidaprilat-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13725116#personal-protective-equipment-for-
handling-imidaprilat-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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